Cas no 86870-03-3 (4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one)

4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one structure
86870-03-3 structure
Product name:4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one
CAS No:86870-03-3
MF:C11H9N5O
MW:227.222060918808
CID:1857707
PubChem ID:3070762

4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one
    • 1,2,4-Triazolo(4,3-b)-1,2,4-triazine, 7-(4'-hydroxyphenyl)-3-methyl-
    • 4-(3-Methyl[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(1H)-ylidene)cyclohexa-2,5-dien-1-one
    • 86870-03-3
    • 4-(3-Methyl-1,2,4-triazolo(4,3-b)(1,2,4)triazin-7-yl)phenol
    • Phenol, 4-(3-methyl-1,2,4-triazolo(4,3-b)(1,2,4)triazin-7-yl)-
    • DTXSID201007154
    • Inchi: InChI=1S/C11H9N5O/c1-7-14-15-11-13-10(6-12-16(7)11)8-2-4-9(17)5-3-8/h2-6,17H,1H3
    • InChI Key: RVBAUYQQABCZNO-UHFFFAOYSA-N
    • SMILES: CC1=NN=C2N1N=CC(=N2)C3=CC=C(C=C3)O

Computed Properties

  • Exact Mass: 227.08070993Da
  • Monoisotopic Mass: 227.08070993Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 76.2Ų

Recommend Articles

Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.